2-amino-N-(3-methylphenyl)benzamide

• IUPAC Name: 2-amino-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C14H14N2O/c1-10-5-4-6-11(9-10)16-14(17)12-7-2-3-8-13(12)15/h2-9H,15H2,1H3,(H,16,17)
• InChI Key: ZLUXETNDOIBMSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2N
• Molecular Formula: C14H14N2O
• DSSTOX Substance ID: DTXSID90368767
• Molecular Weight: 226.27 g/mol
• CAS RN: 22312-62-5

Description

“2-amino-N-(3-methylphenyl)benzamide” is a chemical compound with the molecular formula C14H14N2O. It has a molecular weight of 226.28. This compound is a crucial building block of many drug candidates.

Synthesis Analysis

The synthesis of “2-amino-N-(3-methylphenyl)benzamide” can be achieved through the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride. The process involves the use of a continuous flow microreactor system. The reaction rate constants, activation energies, and pre-exponential factors were determined through a kinetics study in the microflow system.

Molecular Structure Analysis

The InChI code for “2-amino-N-(3-methylphenyl)benzamide” is 1S/C14H14N2O/c1-10-4-2-7-13(8-10)16-14(17)11-5-3-6-12(15)9-11/h2-9H,15H2,1H3,(H,16,17). This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-amino-N-(3-methylphenyl)benzamide” are relatively complex due to the presence of two amine groups in different chemical environments. This leads to the coexistence of parallel by-products and serial by-products.

Physical And Chemical Properties Analysis

“2-amino-N-(3-methylphenyl)benzamide” is a solid compound. It has a molecular weight of 226.28. The compound’s InChI code provides further information about its molecular structure.

Scientific Research Applications

Building Block for Drug Candidates

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Continuous Synthesis in Microreactor Systems

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Kinetics Study

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Selective Acylation

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Optimization of Reaction Conditions

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Computational Fluid Dynamics (CFD) Simulation

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Safety and Hazards

The safety data sheet for a similar compound, “3-amino-N-(3-methylphenyl)benzamide”, suggests that it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided. It is also recommended to avoid the formation of dust and aerosols.

Mechanism of Action

Target of Action

2-Amino-N-(3-methylphenyl)benzamide is a crucial building block of many drug candidates . .

Mode of Action

It is synthesized through the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride . The two amine groups in 4-methylbenzene-1,3-diamine are in different chemical environments, leading to the coexistence of parallel by-products and serial by-products, which makes the selective monoacylation process relatively complicated .

Biochemical Pathways

It is known to be a crucial raw material and intermediate in the synthesis of many drug candidates .

Result of Action

It is known to be a crucial building block in the synthesis of many drug candidates .

Action Environment

It is synthesized in a continuous flow microreactor system , suggesting that the reaction conditions can be precisely controlled to optimize the synthesis process.

Synthesis routes and methods

Procedure details

To a solution of 2-aminobenzoic acid (290 mg) and 3-methylaniline (215 mg) in 10 mL of DMF was added 1-hydroxybenzotriazole (300 mg), EDC (400 mg) and triethylamine (500 μL). The resulting solution was stirred for 16 h. The reaction solution was partitioned with ethyl acetate and water. The ethyl acetate layer was extracted w/50 mL each of 5% citric acid, saturated sodium bicarbonate, saturated sodium chloride, dried over magnesium sulfate and concentrated in vacuo to afford the title compound as a solid.